N-[4-(diethylamino)-2-methylphenyl]-3-methylbenzamide

• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol
• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-3-methylbenzamide
• InChI: InChI=1S/C19H24N2O/c1-5-21(6-2)17-10-11-18(15(4)13-17)20-19(22)16-9-7-8-14(3)12-16/h7-13H,5-6H2,1-4H3,(H,20,22)
• InChI Key: MELIZFXFLBEDIC-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)C)C
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=CC=CC(=C2)C)C

Description

N-[4-(diethylamino)-2-methylphenyl]-3-methylbenzamide, commonly known as Lidocaine, is a local anesthetic drug used to numb a specific area of the body. Lidocaine is a widely used drug in the medical field due to its ability to provide fast and effective pain relief.

Mechanism of Action

Lidocaine works by blocking the sodium channels in nerve cells, which prevents the transmission of pain signals to the brain. This action also results in the numbing of the area where the drug is administered.
Biochemical and Physiological Effects
Lidocaine has both biochemical and physiological effects on the body. The drug is metabolized in the liver and excreted in the urine. Lidocaine can cause side effects such as dizziness, nausea, and vomiting. In high doses, it can cause seizures and even death.

Advantages and Limitations for Lab Experiments

Lidocaine is a useful tool for laboratory experiments due to its ability to provide fast and effective pain relief. It is also relatively easy to administer and has a low risk of adverse effects. However, the use of Lidocaine can be limited by its short duration of action and the potential for allergic reactions in some individuals.

Future Directions

There are several potential future directions for research involving Lidocaine. One area of interest is the development of new local anesthetics with longer durations of action and fewer side effects. Another potential direction is the exploration of the use of local anesthetics in the treatment of chronic pain. Additionally, further research is needed to fully understand the mechanisms of action of Lidocaine and other local anesthetics.

Synthesis Methods

Lidocaine is synthesized by the reaction of 2,6-dimethylaniline with chloroacetyl chloride, followed by the reaction of the resulting compound with diethylamine. The final product is obtained by the reaction of the intermediate with 3-methylbenzoic acid.

Scientific Research Applications

Lidocaine has a wide range of applications in scientific research. It is commonly used as a tool to study the mechanisms of pain and pain relief. Lidocaine has also been used in research studies to investigate the effects of local anesthesia on the nervous system and to explore the potential use of local anesthetics in the treatment of chronic pain.